Cas no 2034424-60-5 (2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(3,5-dimethylphenoxy)ethyl]acetamide)

• Product Name: 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(3,5-dimethylphenoxy)ethyl]acetamide
• CAS No: 2034424-60-5
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 5336094
• Update Time: 2025-05-28

2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(3,5-dimethylphenoxy)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(2-(3,5-dimethylphenoxy)ethyl)acetamide
• 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-[2-(3,5-dimethylphenoxy)ethyl]acetamide
• 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(3,5-dimethylphenoxy)ethyl]acetamide

• Inchi： 1S/C19H23N3O3/c1-13-9-14(2)11-16(10-13)25-8-7-20-18(23)12-22-19(24)6-5-17(21-22)15-3-4-15/h5-6,9-11,15H,3-4,7-8,12H2,1-2H3,(H,20,23)
• InChI Key： ZSTTXPPBJPAZFV-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2CC2)=NN1CC(NCCOC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 558
• XLogP3: 2
• Topological Polar Surface Area: 71

Additional information on 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(3,5-dimethylphenoxy)ethyl]acetamide

Comprehensive Analysis of 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(3,5-dimethylphenoxy)ethyl]acetamide (CAS No. 2034424-60-5)

In the rapidly evolving field of medicinal chemistry, 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(3,5-dimethylphenoxy)ethyl]acetamide (CAS No. 2034424-60-5) has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclopropyl and dihydropyridazinone moieties, represents a promising candidate for drug discovery, particularly in targeting inflammatory pathways and metabolic disorders. Researchers and pharmaceutical developers are increasingly exploring its mechanism of action, bioavailability, and synthetic routes to unlock its full potential.

The molecular structure of 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(3,5-dimethylphenoxy)ethyl]acetamide combines a pyridazinone core with a phenoxyethylacetamide side chain, which enhances its binding affinity to specific biological targets. Recent studies suggest that this compound may modulate key enzymes involved in oxidative stress and cellular signaling, making it relevant to current research trends such as anti-aging and neuroprotection. Its CAS No. 2034424-60-5 is frequently searched in academic databases, reflecting growing interest in its pharmacokinetic properties and synthetic scalability.

From a synthetic chemistry perspective, the preparation of 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(3,5-dimethylphenoxy)ethyl]acetamide involves multi-step organic reactions, including cyclopropanation and amide coupling. Optimizing these processes is critical for achieving high yields and purity, which are essential for preclinical evaluations. The compound's logP and solubility profiles have also been investigated to address formulation challenges, a topic frequently queried in AI-driven drug design platforms.

In the context of personalized medicine, CAS No. 2034424-60-5 is being studied for its potential synergies with existing therapies. For instance, its anti-inflammatory properties could complement treatments for chronic conditions like arthritis or diabetes, aligning with patient-centric healthcare trends. Additionally, its metabolic stability makes it a candidate for oral administration, a key factor in drug development pipelines.

Environmental and regulatory considerations are equally important for 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(3,5-dimethylphenoxy)ethyl]acetamide. While not classified as hazardous, its degradation products and ecotoxicological impact are under scrutiny to ensure compliance with green chemistry principles. This aligns with global demands for sustainable pharmaceutical practices, a hot topic in SEO-optimized scientific content.

Future research directions for CAS No. 2034424-60-5 may include structure-activity relationship (SAR) studies to refine its therapeutic efficacy and minimize off-target effects. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical trials, particularly for niche applications like rare diseases or precision oncology.

In summary, 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(3,5-dimethylphenoxy)ethyl]acetamide exemplifies the intersection of innovation and practicality in modern drug discovery. Its multifunctional design and adaptability to emerging technologies position it as a compound of enduring scientific and commercial interest.